cis-5,8,11-Eicosatrienoic acid methyl ester
Overview
Description
Cis-5,8,11-Eicosatrienoic acid methyl ester, also known as Methyl (5Z,8Z,11Z)-5,8,11-eicosatrienoate, is a compound with the empirical formula C21H36O2 . It is typically used as a standard for the analysis of fatty acids, especially when the fatty acids have been transesterified to methyl esters before analysis .
Molecular Structure Analysis
The molecular structure of cis-5,8,11-Eicosatrienoic acid methyl ester consists of a long carbon chain with three cis double bonds and a methyl ester functional group . The IUPAC Standard InChI for this compound isInChI=1S/C21H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h10-11,13-14,16-17H,3-9,12,15,18-20H2,1-2H3/b11-10-,14-13-,17-16- . Physical And Chemical Properties Analysis
Cis-5,8,11-Eicosatrienoic acid methyl ester is a liquid at room temperature and has a concentration of 10 mg/mL in methanol . It has a molecular weight of 320.51 . The compound is unstable to oxygen and direct sunlight, therefore, extreme care should be taken in handling this product .Scientific Research Applications
Chemical Properties and Synthesis
“Cis-5,8,11-Eicosatrienoic acid methyl ester” is a compound with the empirical formula C21H36O2 . It is a type of unsaturated fatty acid ester . It can be synthesized from arachidonic acid, which is reduced by hydrazine to yield isomeric eicosatrienoic acids .
Marker of Essential Fatty Acid Deficiency
Mead acid (MA, 5,8,11-eicosatrienoic acid) is an n-9 polyunsaturated fatty acid (PUFA) and a marker of essential fatty acid deficiency . In cases of essential fatty acid (EFA) deficiency, MA derived from oleic acid is synthesized rather than arachidonic acid (ARA) from linoleic acid .
Physiological Roles
Mead acid is distributed in various normal tissues and can be converted to several specific lipid mediators by lipoxygenase and cyclooxygenase . This suggests that it plays important physiological roles in the body.
Inflammation
Recent findings suggest that Mead acid plays an important role in inflammation . It is related to various diseases, such as inflammation, cancer, dermatitis and cystic fibrosis .
Cancer
Mead acid is also related to cancer . It is suggested that it plays an important role as an endogenous PUFA in cancer .
Dermatitis and Cystic Fibrosis
Mead acid is related to dermatitis and cystic fibrosis . It is suggested that it plays an important role as an endogenous PUFA in these diseases .
Mechanism of Action
Target of Action
It is known that eicosanoids, a class of compounds to which this molecule belongs, often interact with a variety of cellular receptors, including g-protein coupled receptors .
Mode of Action
Eicosanoids typically exert their effects by binding to specific receptors on the cell surface, triggering a cascade of intracellular signaling events .
Biochemical Pathways
They are involved in lipid signaling complexes that induce an inflammatory immune response .
Pharmacokinetics
It is known that eicosanoids and their esters are typically rapidly metabolized and excreted .
Result of Action
Eicosanoids are known to have wide-ranging effects on cellular function, often acting as potent mediators of inflammation and immune response .
Action Environment
The action of cis-5,8,11-Eicosatrienoic acid methyl ester, like other eicosanoids, can be influenced by a variety of environmental factors. For instance, it is known to be unstable to oxygen and direct sunlight, which can affect its efficacy and stability .
properties
IUPAC Name |
methyl (5Z,8Z,11Z)-icosa-5,8,11-trienoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h10-11,13-14,16-17H,3-9,12,15,18-20H2,1-2H3/b11-10-,14-13-,17-16- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AESHPAQQBZWZMS-NWFXIAEYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCC=CCC=CCCCC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC/C=C\C/C=C\C/C=C\CCCC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H36O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
cis-5,8,11-Eicosatrienoic acid methyl ester | |
CAS RN |
14602-39-2 |
Source
|
| Record name | Methyl 5,8,11-eicosatrienoate, (5Z,8Z,11Z)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014602392 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | METHYL 5,8,11-EICOSATRIENOATE, (5Z,8Z,11Z)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8Y3T4RA34E | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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